![molecular formula C11H19NO6 B6245557 rac-(2R,6R)-4-[(tert-butoxy)carbonyl]-6-methoxymorpholine-2-carboxylic acid, trans CAS No. 2408938-28-1](/img/no-structure.png)
rac-(2R,6R)-4-[(tert-butoxy)carbonyl]-6-methoxymorpholine-2-carboxylic acid, trans
Description
The compound “rac-(2R,6R)-4-[(tert-butoxy)carbonyl]-6-methoxymorpholine-2-carboxylic acid, trans” is a type of tert-butyloxycarbonyl-protected amino acid . It is used in organic synthesis, particularly in the synthesis of dipeptides . The compound is derived from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs) .
Synthesis Analysis
The synthesis of this compound involves a series of organic synthesis reactions . It is typically prepared by reacting a chiral amino alcohol with an appropriate acid . The resulting protected amino acid ionic liquids (AAILs) are used as starting materials in dipeptide synthesis with commonly used coupling reagents .Molecular Structure Analysis
The molecular formula of this compound is C12H21NO4 . The molecular weight is 243.2994 . The structure includes a morpholine ring, a carboxylic acid group, and a tert-butoxy carbonyl protecting group .Chemical Reactions Analysis
This compound is used in the synthesis of dipeptides . The distinctive coupling reagent N, N ′-diethylene- N ′′-2-chloroethyl thiophosphoramide enhances amide formation in the Boc-AAILs without the addition of base, giving the dipeptides in satisfactory yields in 15 minutes .Physical And Chemical Properties Analysis
The compound is a white solid that is stable at room temperature . It has a molecular weight of 243.2994 .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,6R)-4-[(tert-butoxy)carbonyl]-6-methoxymorpholine-2-carboxylic acid, trans involves the protection of the amine group, followed by the introduction of the tert-butoxycarbonyl (Boc) protecting group on the amine. The carboxylic acid group is then activated and coupled with the protected amine to form the morpholine ring. The methoxy group is then introduced, followed by deprotection of the amine and carboxylic acid groups to yield the final product.", "Starting Materials": [ "Morpholine", "tert-Butyl chloroformate", "Methanol", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether" ], "Reaction": [ "Morpholine is protected with tert-butyl chloroformate to form the tert-butylmorpholine intermediate.", "The amine group of tert-butylmorpholine is then protected with Boc anhydride to form the Boc-protected intermediate.", "The carboxylic acid group is activated with dicyclohexylcarbodiimide (DCC) and coupled with the protected amine to form the morpholine ring.", "Methanol and hydrochloric acid are used to introduce the methoxy group onto the morpholine ring.", "The Boc and amine protecting groups are removed with sodium hydroxide and hydrochloric acid, respectively, to yield the final product." ] } | |
CAS RN |
2408938-28-1 |
Molecular Formula |
C11H19NO6 |
Molecular Weight |
261.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
